Cas no 1216060-90-0 (2-(Pyridin-2-yl)imidazo1,2-apyridin-3-amine)

• Product Name: 2-(Pyridin-2-yl)imidazo1,2-apyridin-3-amine
• CAS No: 1216060-90-0
• MF: C₁₂H₁₀N₄
• MW: 210.23460149765
• CID: 4578392
• PubChem ID: 63618433
• Update Time: 2025-05-24

2-(Pyridin-2-yl)imidazo1,2-apyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-(pyridin-2-yl)imidazo[1,2-a]pyridin-3-amine
• 2-(Pyridin-2-yl)imidazo1,2-apyridin-3-amine

• Inchi： 1S/C12H10N4/c13-12-11(9-5-1-3-7-14-9)15-10-6-2-4-8-16(10)12/h1-8H,13H2
• InChI Key： BSHTXCZIGIGEDV-UHFFFAOYSA-N
• SMILES： C12=NC(C3=NC=CC=C3)=C(N)N1C=CC=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 2-(Pyridin-2-yl)imidazo1,2-apyridin-3-amine

2-(Pyridin-2-yl)imidazo[1,2-a]pyridin-3-amine: A Comprehensive Overview

2-(Pyridin-2-yl)imidazo[1,2-a]pyridin-3-amine, identified by the CAS number 1216060-90-0, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazopyridines, which are known for their unique structural properties and potential applications in drug discovery. The molecule combines a pyridine ring with an imidazo[1,2-a]pyridine moiety, creating a structure that exhibits interesting electronic and steric properties.

The synthesis of 2-(Pyridin-2-yl)imidazo[1,2-a]pyridin-3-amine involves a multi-step process that typically includes nucleophilic aromatic substitution and cyclization reactions. Recent studies have focused on optimizing these synthetic pathways to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. These advancements highlight the compound's importance in both academic and industrial settings.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. Its nitrogen-rich structure makes it an ideal candidate for constructing bioactive compounds with potential therapeutic applications. For example, derivatives of imidazo[1,2-a]pyridine have been investigated for their anti-inflammatory and anticancer properties. Recent research has demonstrated that certain analogs can inhibit key enzymes involved in inflammatory pathways, suggesting their potential as novel anti-inflammatory agents.

In addition to its pharmacological applications, 2-(Pyridin-2-yl)imidazo[1,2-a]pyridin-3-amine has also been studied for its electronic properties. The compound's conjugated system allows for efficient electron delocalization, making it a candidate for use in organic electronics. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and photovoltaic devices. While these applications are still in the experimental stage, they underscore the compound's versatility across multiple disciplines.

The structural uniqueness of this compound also makes it an interesting subject for theoretical studies. Computational chemists have employed density functional theory (DFT) to investigate its electronic structure and reactivity. These studies have provided valuable insights into the compound's stability and reactivity under various conditions. Such theoretical work is crucial for guiding future experimental efforts and optimizing the compound's properties for specific applications.

In conclusion, 2-(Pyridin-2-yl)imidazo[1,2-a]pyridin-3-am ine, with its CAS number 121606090, represents a versatile and intriguing molecule with diverse applications in chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a key player in future research endeavors.